Cas no 21917-20-4 (1,2-Cyclopentanedicarboxylicacid, (1S,2S)-)

• Product Name: 1,2-Cyclopentanedicarboxylicacid, (1S,2S)-
• CAS No: 21917-20-4
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 269278
• PubChem ID: 727376
• Update Time: 2025-05-21

1,2-Cyclopentanedicarboxylicacid, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanedicarboxylicacid, (1S,2S)-
• (1S,2S)-1,2-CYCLOPENTANEDICARBOXYLIC ACID
• 1,2-cyclopentanedicarboxylate
• ethyl 2.4-dioxo-4-M-tolylbutanoate
• trans-1,2-Cyclopentanedicarboxylate
• trans-Cyclopentane-1,2-dicarboxylic acid
• ASJCSAKCMTWGAH-WHFBIAKZSA-N
• (1S,2S)-cyclopentane-1,2-dicarboxylic acid
• 21917-20-4
• SCHEMBL152714

• Inchi： 1S/C7H10O4/c8-6(9)4-2-1-3-5(4)7(10)11/h4-5H,1-3H2,(H,8,9)(H,10,11)/t4-,5-/m0/s1
• InChI Key： ASJCSAKCMTWGAH-WHFBIAKZSA-N
• SMILES： OC([C@H]1CCC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 158.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.3

Experimental Properties

• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 196.9°C
• PSA: 80.26000
• LogP: -2.09750

Additional information on 1,2-Cyclopentanedicarboxylicacid, (1S,2S)-

Comprehensive Guide to 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- (CAS No. 21917-20-4): Properties, Applications, and Market Insights

The 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- (CAS No. 21917-20-4) is a chiral dicarboxylic acid derivative with significant importance in pharmaceutical and specialty chemical industries. This compound, characterized by its cyclopentane backbone and two carboxyl groups in the (1S,2S) configuration, serves as a versatile building block for asymmetric synthesis. Researchers and manufacturers value this compound for its high enantiomeric purity and structural flexibility, making it ideal for creating complex molecules with precise stereochemistry.

One of the most searched questions about 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- is its role in drug development. Recent trends show growing interest in chiral intermediates due to their ability to improve drug efficacy and reduce side effects. The (1S,2S) configuration of this compound aligns with the demand for enantioselective synthesis, particularly in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Its rigid cyclopentane structure also enhances metabolic stability, a critical factor in modern drug design.

From a chemical perspective, 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- exhibits unique physical properties. The compound typically appears as a white crystalline powder with good solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO). Its melting point ranges between 160-165°C, and the specific rotation ([α]D) values confirm its optical purity. These characteristics make it particularly valuable for asymmetric catalysis and chiral resolution processes, which are hot topics in green chemistry initiatives.

The application spectrum of 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- extends beyond pharmaceuticals. In material science, this compound serves as a precursor for high-performance polymers with enhanced thermal stability. Recent patents highlight its use in developing liquid crystal displays (LCDs) and optical materials, where the precise spatial arrangement of molecules is crucial. The compound's ability to form stable hydrogen-bonded networks also makes it interesting for supramolecular chemistry applications, another trending research area.

Market analysis reveals growing demand for 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- across Asia-Pacific regions, particularly in China and India, where pharmaceutical outsourcing is expanding. Global suppliers are focusing on scaling up production while maintaining the compound's high enantiomeric excess (ee >99%), as purity remains a key purchasing criterion. Current price trends reflect the compound's specialty status, with quotations typically provided on a project basis due to varying purity requirements and custom synthesis needs.

Environmental and regulatory aspects of 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- production have gained attention in sustainability discussions. Manufacturers are increasingly adopting biocatalytic routes over traditional chemical synthesis to reduce waste generation. The compound's biodegradability profile and low ecotoxicity make it attractive for companies pursuing green chemistry certifications. These factors contribute to its inclusion in several sustainable chemical databases, a frequent search category among environmentally conscious researchers.

Quality control protocols for 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- typically involve HPLC analysis with chiral columns to verify enantiomeric purity. Advanced characterization techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy confirm the absolute configuration. Storage recommendations emphasize protection from moisture at controlled temperatures (2-8°C) to maintain stability, a common query among first-time users of this specialty chemical.

Future research directions for 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- include exploration in metal-organic frameworks (MOFs) and as a ligand in asymmetric hydrogenation catalysts. The compound's structural features offer potential for designing novel materials with tunable porosity and selectivity. These applications align with current scientific priorities in renewable energy and carbon capture technologies, ensuring continued interest in this versatile chiral building block.

For researchers considering 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- for their projects, several technical considerations are essential. The compound's reactivity differs significantly from its racemic or other stereoisomeric forms, requiring specific reaction conditions. Many published protocols now include this chiral variant in multicomponent reactions and tandem catalysis systems, reflecting its growing utility in complex organic transformations. Proper handling procedures should always be followed, despite its classification as non-hazardous under standard safety protocols.

In conclusion, 1,2-Cyclopentanedicarboxylic acid, (1S,2S)- (CAS No. 21917-20-4) represents a sophisticated tool for modern chemical synthesis with expanding applications across multiple industries. Its combination of structural rigidity and functional group versatility addresses key challenges in chiral technology and materials science. As research continues to uncover new uses for this compound, its commercial and scientific significance will likely increase, making it a worthwhile subject for both academic investigation and industrial application development.